
Comprehensive Safety and Handling Guide for
5-Hydroxy-3,7-dimethoxyflavone

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 5-Hydroxy-3,7-dimethoxyflavone

CAS No.: 70786-48-0

Cat. No.: B1239686

Get Quote

This guide provides essential safety protocols and logistical information for researchers,

scientists, and drug development professionals handling 5-Hydroxy-3,7-dimethoxyflavone
(CAS No. 70786-48-0). The following procedures are designed to ensure safe handling,

storage, and disposal of this compound in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicological properties of 5-Hydroxy-3,7-dimethoxyflavone have not been

thoroughly investigated, it may be harmful if inhaled, ingested, or absorbed through the skin.[1]

The material can be irritating to mucous membranes, the upper respiratory tract, and the eyes

and skin.[1] Therefore, adherence to standard laboratory safety protocols and the use of

appropriate personal protective equipment are crucial.

Recommended Personal Protective Equipment (PPE)

The following table summarizes the required PPE for handling 5-Hydroxy-3,7-
dimethoxyflavone. A work area and process assessment is necessary to determine any
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additional PPE requirements for specific tasks.[2]

Protection Type Equipment Specifications & Rationale

Eye and Face Protection
Safety goggles with side-

shields or a face shield

Required to protect against

splashes and dust.[2] Safety

glasses must always be worn

beneath a face shield.[2]

Hand Protection
Compatible chemical-resistant

gloves

Disposable nitrile gloves are

the minimum requirement for

incidental contact.[1][2] They

should be removed

immediately after contact with

the chemical.[2]

Body Protection Laboratory coat

An impervious lab coat should

be worn to prevent skin

exposure.[2]

Respiratory Protection NIOSH-approved respirator

Use a suitable respirator when

handling the compound as a

powder or if adequate

ventilation is not available to

control airborne levels.[1]

Safe Handling and Operational Plan
Engineering Controls:

Ensure adequate ventilation in the work area.

Use process enclosures or local exhaust ventilation to control airborne dust.[1]

An accessible safety shower and eyewash station must be available in the laboratory.

Handling Procedures:

Avoid breathing dust, fumes, or vapors.[1]
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Do not allow the substance to come into contact with eyes, skin, or clothing.

Avoid prolonged or repeated exposure.[1]

Wash hands and any exposed skin thoroughly after handling.[3]

Do not eat, drink, or smoke in the laboratory.

Storage:

Keep the container tightly closed.[1]

Store in a dry, well-ventilated place.[3]

For long-term storage, refer to the product insert; recommended storage is at -20°C for one

month or -80°C for six months.[4]

Emergency Procedures and First Aid
Exposure Type First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids apart.[1]

Seek medical attention.[1]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.[1]

Remove contaminated clothing and wash it

before reuse.[1]

Ingestion

Wash out the mouth with water, provided the

person is conscious.[1] Do not induce vomiting

unless directed by medical personnel.[1] Seek

medical attention.[1]

Inhalation

Move the person to fresh air.[1] If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration.[1] Seek

immediate medical attention.[1]
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Spill and Disposal Plan
Spill Cleanup:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including a respirator, rubber boots, safety goggles, and heavy

rubber gloves.[1]

Avoid raising dust.[1]

Contain the spill and collect the material using a method that does not generate dust (e.g.,

gently sweeping with a damp cloth or using a HEPA-filtered vacuum).

Transfer the collected material to a designated chemical waste container for disposal.[1]

Disposal:

Dispose of the chemical and any contaminated materials in accordance with local, state, and

federal regulations.[3]

Do not let the product enter drains.

Workflow for Safe Handling and Disposal
The following diagram illustrates the procedural workflow for safely managing 5-Hydroxy-3,7-
dimethoxyflavone from initial risk assessment to final disposal.
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Safe Handling and Disposal Workflow for 5-Hydroxy-3,7-dimethoxyflavone
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Caption: Workflow for handling 5-Hydroxy-3,7-dimethoxyflavone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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